4-ethoxy-N-(2-methoxy-5-methylphenyl)benzenesulfonamide

• Molecular Formula: C16H19NO4S
• Molecular Weight: 321.4 g/mol
• IUPAC Name: 4-ethoxy-N-(2-methoxy-5-methylphenyl)benzenesulfonamide
• InChI: InChI=1S/C16H19NO4S/c1-4-21-13-6-8-14(9-7-13)22(18,19)17-15-11-12(2)5-10-16(15)20-3/h5-11,17H,4H2,1-3H3
• InChI Key: ZLBCJDLMRCGEJS-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)NC2=C(C=CC(=C2)C)OC

Description

4-ethoxy-N-(2-methoxy-5-methylphenyl)benzenesulfonamide, also known as EOMPB, is a sulfonamide derivative that has been widely studied for its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 4-ethoxy-N-(2-methoxy-5-methylphenyl)benzenesulfonamide is not fully understood. However, it is believed that 4-ethoxy-N-(2-methoxy-5-methylphenyl)benzenesulfonamide inhibits the activity of certain enzymes that are involved in cell proliferation and survival. Additionally, 4-ethoxy-N-(2-methoxy-5-methylphenyl)benzenesulfonamide has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
4-ethoxy-N-(2-methoxy-5-methylphenyl)benzenesulfonamide has been shown to have a variety of biochemical and physiological effects. In addition to its anti-tumor properties, 4-ethoxy-N-(2-methoxy-5-methylphenyl)benzenesulfonamide has been shown to have anti-inflammatory and anti-oxidant effects. Additionally, 4-ethoxy-N-(2-methoxy-5-methylphenyl)benzenesulfonamide has been shown to have analgesic properties, making it a potential candidate for pain management.

Advantages and Limitations for Lab Experiments

One advantage of using 4-ethoxy-N-(2-methoxy-5-methylphenyl)benzenesulfonamide in lab experiments is its relatively low toxicity. Additionally, 4-ethoxy-N-(2-methoxy-5-methylphenyl)benzenesulfonamide has been shown to have a high degree of selectivity for cancer cells, making it a potential candidate for targeted therapies. However, one limitation of using 4-ethoxy-N-(2-methoxy-5-methylphenyl)benzenesulfonamide in lab experiments is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on 4-ethoxy-N-(2-methoxy-5-methylphenyl)benzenesulfonamide. One area of interest is the development of new analogs of 4-ethoxy-N-(2-methoxy-5-methylphenyl)benzenesulfonamide that may have improved efficacy and selectivity. Additionally, further studies are needed to better understand the mechanism of action of 4-ethoxy-N-(2-methoxy-5-methylphenyl)benzenesulfonamide and its potential use in combination with other cancer therapies. Finally, there is a need for additional preclinical and clinical studies to evaluate the safety and efficacy of 4-ethoxy-N-(2-methoxy-5-methylphenyl)benzenesulfonamide in humans.

Synthesis Methods

4-ethoxy-N-(2-methoxy-5-methylphenyl)benzenesulfonamide can be synthesized by reacting 2-methoxy-5-methylphenylamine with 4-chlorobenzenesulfonyl chloride in the presence of a base such as triethylamine. The resulting product is then treated with ethyl alcohol to form 4-ethoxy-N-(2-methoxy-5-methylphenyl)benzenesulfonamide.

Scientific Research Applications

4-ethoxy-N-(2-methoxy-5-methylphenyl)benzenesulfonamide has been studied for its potential use as an antitumor agent. In vitro studies have shown that 4-ethoxy-N-(2-methoxy-5-methylphenyl)benzenesulfonamide inhibits the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. Additionally, 4-ethoxy-N-(2-methoxy-5-methylphenyl)benzenesulfonamide has been shown to have anti-inflammatory and anti-oxidant properties.